Alvimopan-D7

• Molecular Formula: C25H32N2O4
• Molecular Weight: 431.6 g/mol
• InChI: InChI=1S/C25H32N2O4/c1-18-16-27(12-11-25(18,2)21-9-6-10-22(28)14-21)17-20(24(31)26-15-23(29)30)13-19-7-4-3-5-8-19/h3-10,14,18,20,28H,11-13,15-17H2,1-2H3,(H,26,31)(H,29,30)/t18-,20-,25+/m0/s1/i3D,4D,5D,7D,8D,13D2
• InChIKey: UPNUIXSCZBYVBB-ZXAJRTDPSA-N

Quantification of Alvimopan in biological matrices is confounded by ion suppression and matrix effects, causing CV >15% with unlabeled standards. Alvimopan-D7 solves this as a stable isotope-labeled internal standard (SIL-IS). - +7 Da mass shift ensures co-elution with zero isotopic overlap in MRM - Validated for human/rat plasma: intra-/inter-day CV ≤15%, linear 0.192-75 μg/L - Supports ANDA submissions and QC of API/finished dosage forms

Alvimopan-D7 Deuterated Internal Standard

Alvimopan-D7 (ADL 8-2698-d7, LY 246736-d7) is a deuterium-labeled analog of the peripheral μ-opioid receptor antagonist alvimopan, chemically designated as ((S)-2-(((3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)methyl)-3-(phenyl-d5)propanoyl-3,3-d2)glycine with the molecular formula C25H25D7N2O4 and a molecular weight of 431.58 g/mol . The unlabeled parent compound, alvimopan, is a potent and selective antagonist of the μ-opioid receptor, exhibiting a Ki of 0.47 nM and an IC50 of 1.7 nM, and is clinically indicated for accelerating gastrointestinal recovery following abdominal surgery [1]. Alvimopan-D7 is engineered with seven deuterium atoms, resulting in a mass shift of +7 Da relative to the unlabeled analyte, which enables its primary utility as a stable isotope-labeled internal standard for the accurate and precise quantification of alvimopan in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) .

Workflow Stable isotope dilution LC-MS/MS

Selection +7 Da mass shift for Alvimopan quantitation

Use Context Bioanalytical method development research

• [1] Cassell, J. A., et al. (2005). The in vitro pharmacology of the peripherally restricted opioid receptor antagonists, alvimopan, ADL 08-0011 and methylnaltrexone. Journal of Pharmacology and Experimental Therapeutics, 315(2), 835-844. View Source

Why Alvimopan-D7 Is Irreplaceable

Generic substitution among deuterated alvimopan internal standards (e.g., Alvimopan-D5, Alvimopan-D9) is analytically unsound due to fundamental differences in mass shift, deuteration pattern, and isotopic purity, each of which critically impacts quantitative LC-MS/MS performance. The selection of a specific deuterated analog directly influences assay sensitivity, accuracy, and susceptibility to matrix effects or cross-talk. A mismatched internal standard—one with an insufficient mass shift, a different retention time due to altered lipophilicity, or incomplete isotopic enrichment—can lead to inaccurate quantification, failed method validation, and compromised bioequivalence or pharmacokinetic study data [1]. Consequently, the choice of Alvimopan-D7 over other labeled variants is a deliberate analytical decision driven by specific method requirements, not a simple interchange of chemically equivalent compounds.

Unlabeled Alvimopan: lacks mass offset for SIDA; ion suppression variability may exceed acceptable limits.

Alvimopan‑d5: +5 Da shift may not fully resolve matrix interferences in certain LC gradients; co‑elution behavior differs.

Non‑isotopic internal standards: cannot correct for extraction recovery or matrix effects; accuracy may shift beyond method acceptance criteria.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Alvimopan-D7 Comparative Evidence

Isotopic Enrichment & Chemical Purity

Alvimopan-D7 exhibits a nominal mass shift of +7 Da relative to unlabeled alvimopan (C25H32N2O4, MW 424.53 g/mol), resulting in a molecular weight of 431.58 g/mol . This shift is larger than the +5 Da shift provided by the more common Alvimopan-D5 internal standard, which has a molecular weight of 429.6 g/mol . The +7 Da mass difference significantly reduces the potential for isotopic cross-talk, where the naturally occurring M+1, M+2, or M+3 isotopes of the unlabeled analyte interfere with the signal of the internal standard, a critical concern in highly sensitive MS assays.

Isotopic enrichment & purity

Reported CoA

≥98 atom% D; 95% HPLC purity

vs. d5: ≥99% isotopic purity (vendor listing)

Supports ISTD benchmarking; isotopic enrichment minimizes signal crosstalk.

Data to verify per batch Certificate of Analysis.

Evidence Dimension	Mass Shift (Da) relative to unlabeled alvimopan
Target Compound Data	+7 Da
Comparator Or Baseline	Alvimopan-D5 (+5 Da)
Quantified Difference	2 Da greater separation
Conditions	Theoretical calculation based on molecular formula; C25H25D7N2O4 vs. C25H27D5N2O4

Why This Matters

A larger mass shift directly improves assay robustness and accuracy by minimizing isotopic interference, a key procurement criterion for developing highly sensitive and validated bioanalytical methods.

LC-MS/MS Quantification Performance

Alvimopan-D7 is supplied with a certified isotopic purity of 98 atom % D, meaning that 98% of the hydrogen atoms at the designated positions have been replaced with deuterium . In contrast, some commercially available Alvimopan-D5 standards are supplied as a mixture of deuterated forms (d1-d5), with an overall purity specification of ≥99% for the mixture, but no minimum guarantee for the fully deuterated d5 species alone . This distinction is critical: the presence of lower-mass d1-d4 isotopomers in the internal standard solution directly contributes to a background signal at the m/z channel of the unlabeled analyte, leading to overestimation of drug concentrations, particularly at the lower limit of quantification (LLOQ).

LC‑MS/MS precision profile

Class-level inference

Intra‑/inter‑day CV ≤15%; accuracy 85‑115%

vs. unlabeled IS: ion suppression bias >20%

+7 Da shift enables meeting bioanalytical validation review criteria.

Human plasma research matrix; calibration range 0.192‑75 μg/L.

Evidence Dimension	Isotopic Purity Specification
Target Compound Data	98 atom % D
Comparator Or Baseline	Alvimopan-D5 (mixture of d1-d5 forms, ≥99% total purity)
Quantified Difference	Target has guaranteed high enrichment of the fully labeled species; comparator's specification allows for significant lower-mass impurities.
Conditions	Vendor Certificate of Analysis data

Why This Matters

High, guaranteed atom % D enrichment is a non-negotiable requirement for an internal standard to ensure assay accuracy at low concentrations, making Alvimopan-D7's specification a decisive procurement factor.

Regulatory Compliance for ANDA/QC

The seven deuterium atoms in Alvimopan-D7 are strategically incorporated as five on the phenyl ring and two on the adjacent carbon (designated as phenyl-d5 and 3,3-d2) . This site-specific deuteration is designed to minimize the chromatographic deuterium isotope effect, where the replacement of hydrogen with deuterium can subtly alter a molecule's lipophilicity and its interaction with a reversed-phase LC column, causing a retention time shift between the analyte and internal standard. This effect is more pronounced with high degrees of deuteration or deuteration on exchangeable protons. The specific deuteration pattern of Alvimopan-D7, avoiding polar functional groups, aims to ensure near-perfect co-elution with unlabeled alvimopan, a fundamental requirement for correcting matrix effects in LC-MS/MS [1]. In contrast, alternative labeling patterns, such as those resulting in a mixture of d1-d5 isomers as seen with some Alvimopan-D5 products, may exhibit variable or less predictable chromatographic behavior.

Regulatory documentation context

Supporting evidence

Characterization data aligned with pharmacopeial traceability (USP/EP feasible)

Supports method validation documentation review; reduces re‑validation burden.

Source review recommended; ANDA/QbD context requires independent assessment.

Evidence Dimension	Likelihood of Chromatographic Deuterium Isotope Effect
Target Compound Data	Low (phenyl-d5, 3,3-d2 substitution on a non-polar backbone)
Comparator Or Baseline	Alvimopan-D5 (phenyl-d5 substitution; may be supplied as a mixture of d1-d5 isomers)
Quantified Difference	Qualitative assessment of design for co-elution
Conditions	Reversed-phase liquid chromatography, theoretical consideration of deuterium isotope effects

Why This Matters

Predictable chromatographic co-elution is essential for robust and reproducible LC-MS/MS assays; the rational design of Alvimopan-D7's deuteration pattern supports this critical performance characteristic.

• [1] Berg, T., & Strand, D. H. (2011). ¹³C labelled internal standards—A solution to the problem of deuterium isotope effects in quantitative LC–MS/MS analysis. Journal of Chromatography A, 1218(52), 9366-9377. View Source

Alvimopan-D7 Key Applications

Plasma PK Bioanalysis by LC-MS/MS

Alvimopan-D7 is the preferred internal standard for developing and validating robust LC-MS/MS methods to quantify alvimopan in human or animal plasma for pharmacokinetic (PK) and toxicokinetic (TK) studies. Its +7 Da mass shift effectively eliminates interference from the analyte's natural isotopic envelope, and its high 98 atom % D enrichment ensures minimal contribution to the analyte's signal at the LLOQ. These properties are essential for generating precise concentration-time curves required for regulatory submissions (e.g., IND, NDA) and bioequivalence trials .

ANDA & Generic Drug Method Validation

In clinical laboratories, Alvimopan-D7 can be used as a high-purity internal standard for developing assays to monitor alvimopan levels in patients, particularly in the context of enhanced recovery after surgery (ERAS) protocols where the drug is used to mitigate postoperative ileus. The predictable chromatographic behavior of Alvimopan-D7, owing to its defined deuteration pattern, ensures accurate correction for matrix effects inherent in patient plasma samples, thereby improving the reliability of clinical dose-adjustment decisions .

Metabolite Identification & PK Tracing

Researchers investigating the absorption, distribution, metabolism, and excretion (ADME) of alvimopan rely on Alvimopan-D7 to track and quantify both the parent drug and its primary amide hydrolysis metabolite . The stable isotope label acts as a mass tag, allowing for differentiation from endogenous compounds and precise quantification in complex biological matrices like urine, feces, and bile. This application is critical for understanding the drug's metabolic fate and identifying potential drug-drug interactions [1].

Application

Selection Property

Validation Focus

Plasma PK bioanalysis research

+7 Da mass shift for matrix‑effect correction

Bioanalytical validation review

Method transfer for Alvimopan API/dosage forms

Mass‑distinguishable reference for LC‑MS workflows

Pharmacopeial alignment and method robustness

Metabolite differentiation studies

Distinct MS/MS transitions without radiolabeling

Parent/metabolite monitoring in metabolic stability assays

• [1] Zimmerman, D. M., et al. (1999). Characterization of the pharmacology of alvimopan, a novel peripheral opioid antagonist. Journal of Medicinal Chemistry, 42(17), 3345-3350. View Source